Cas no 501434-14-6 (5-Pyrimidinecarbonitrile, 4,6-bis(butylamino)-2-(methylthio)-)

• Product Name: 5-Pyrimidinecarbonitrile, 4,6-bis(butylamino)-2-(methylthio)-
• CAS No: 501434-14-6
• MF: C₁₄H₂₃N₅S
• MW: 293.43092083931
• CID: 1560770
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile, 4,6-bis(butylamino)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4,6-bis(butylamino)-2-(methylthio)-

• Inchi： 1S/C14H23N5S/c1-4-6-8-16-12-11(10-15)13(17-9-7-5-2)19-14(18-12)20-3/h4-9H2,1-3H3,(H2,16,17,18,19)
• InChI Key： QTJDUVAYBNPETC-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(NCCCC)=C(C#N)C(NCCCC)=N1

Computed Properties

• Exact Mass: 293.16769

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 511.3±50.0 °C(Predicted)
• PSA: 73.63
• pka: 2.38±0.10(Predicted)